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Compound of Interest

Compound Name: Neoeriocitrin

Cat. No.: B1678166 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of neoeriocitrin, a flavonoid compound utilized in various research and

development applications. The following procedures are designed to ensure the safe handling

and disposal of this substance in a laboratory setting, aligning with general best practices for

chemical waste management.

Hazard Assessment
According to its Material Safety Data Sheet (MSDS), neoeriocitrin is not classified as a

hazardous substance or mixture under Regulation (EC) No 1272/2008.[1] However, it is crucial

to handle all laboratory chemicals with care and to follow established safety protocols. While

not considered hazardous, improper disposal can still have negative environmental impacts.

Therefore, surplus and non-recyclable solutions of neoeriocitrin should be managed by a

licensed professional waste disposal service in accordance with local regulations.[1]

General Laboratory Waste Disposal Principles
The disposal of any laboratory chemical, including neoeriocitrin, should adhere to the

following fundamental principles:

Waste Minimization: Only prepare the amount of neoeriocitrin solution required for your

experiment to minimize waste.[2]
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Proper Labeling: All containers with neoeriocitrin waste must be clearly labeled with the

chemical name and any known hazards.

Segregation: Keep neoeriocitrin waste separate from other chemical waste streams to

avoid unintended reactions.[2][3] Specifically, do not mix it with organic solvents, toxic

metals, or strong acids and bases unless part of a specific neutralization protocol.[2][3]

Designated Storage: Store neoeriocitrin waste in a designated "Satellite Accumulation

Area" (SAA) within the laboratory.[3][4] This area should be inspected weekly for any leaks or

container degradation.[3]

Step-by-Step Disposal Procedures for Neoeriocitrin
Unused or Surplus Neoeriocitrin (Solid):

Collection: Collect the solid neoeriocitrin in a clearly labeled, sealed, and compatible waste

container.

Storage: Store the container in the designated SAA.

Disposal: Arrange for pick-up and disposal through your institution's licensed professional

waste disposal service.[1]

Aqueous Solutions of Neoeriocitrin:

Evaluation: While neoeriocitrin is not classified as hazardous, direct drain disposal is

generally discouraged for any chemical without specific institutional approval.[5]

Collection: Collect aqueous neoeriocitrin waste in a dedicated, labeled container.

Storage: Store the container in the SAA.

Disposal: Dispose of the solution through your institution's chemical waste program.

Empty Neoeriocitrin Containers:

Decontamination: If the container held solid neoeriocitrin, ensure all powder has been

removed and collected as chemical waste. For containers that held solutions, rinse them
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three times with a suitable solvent (e.g., water or ethanol). The rinsate must be collected and

disposed of as chemical waste.[5]

Label Defacement: Completely remove or deface the original chemical label.[2][5]

Final Disposal: Once decontaminated and with the label removed, the container can typically

be disposed of as regular laboratory glass or plastic waste.

Quantitative Data for Laboratory Chemical Waste
The following table summarizes general quantitative guidelines for laboratory chemical waste

disposal. Note that specific limits for neoeriocitrin are not defined and are subject to local and

institutional regulations.

Parameter Guideline Citation

pH for Drain Disposal (if

permitted)
6.0 - 9.0 [6]

Flash Point for Drain Disposal > 140°F (60°C) [6]

Satellite Accumulation Area

(SAA) Limit

Up to 55 gallons of hazardous

waste
[4]

Acute Hazardous Waste SAA

Limit
1 quart (liquid) or 1 kg (solid) [4]

Experimental Protocols
As neoeriocitrin is not considered a hazardous or reactive chemical, specific experimental

protocols for its neutralization or degradation prior to disposal are generally not required. The

primary disposal method is through collection and transfer to a licensed waste management

facility.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

neoeriocitrin waste in a laboratory setting.
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Caption: Workflow for the proper disposal of neoeriocitrin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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